![molecular formula C19H19N5O3 B6441031 2-{4-[(5-methoxypyrimidin-2-yl)oxy]piperidine-1-carbonyl}quinoxaline CAS No. 2548998-37-2](/img/structure/B6441031.png)
2-{4-[(5-methoxypyrimidin-2-yl)oxy]piperidine-1-carbonyl}quinoxaline
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “2-{4-[(5-methoxypyrimidin-2-yl)oxy]piperidine-1-carbonyl}quinoxaline” is a complex organic molecule. It contains a quinoxaline core, which is a type of heterocyclic compound. Attached to this core is a piperidine ring, another type of heterocycle, and a methoxypyrimidine group .
Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The quinoxaline and piperidine rings would contribute to the rigidity of the molecule, while the methoxy group would add some flexibility .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound like this would depend on its exact structure and the presence of functional groups. For example, the presence of a methoxy group might increase its solubility in certain solvents .Scientific Research Applications
- The complex formed by this compound has demonstrated antimicrobial properties . Researchers have explored its potential as an agent to combat bacterial and fungal infections.
- The compound has been investigated for its antioxidative effects . Antioxidants play a crucial role in protecting cells from oxidative stress and preventing damage caused by free radicals.
- Preliminary studies suggest that this compound may act as an antibiotic . Its chemical structure and interactions with bacterial targets are being explored.
- The complex derived from this compound has shown promise as an anticancer reagent . It may inhibit cancer cell growth or induce apoptosis (programmed cell death).
- Researchers have considered this compound as a scaffold for drug development . Its unique structure provides opportunities for modification and optimization.
- Given its piperidine moiety, this compound may have implications in neuroscience research . Piperidine derivatives often interact with neurotransmitter receptors.
Antimicrobial Activity
Antioxidant Properties
Antibiotic Potential
Anticancer Activity
Drug Development
Neuroscience Research
Mechanism of Action
The mechanism of action of a compound refers to how it interacts with biological systems. This is typically determined through biological testing and is highly dependent on the specific context (e.g., the type of cells or organisms used in the testing). Without specific data, it’s not possible to provide a mechanism of action for this compound .
Safety and Hazards
Future Directions
properties
IUPAC Name |
[4-(5-methoxypyrimidin-2-yl)oxypiperidin-1-yl]-quinoxalin-2-ylmethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19N5O3/c1-26-14-10-21-19(22-11-14)27-13-6-8-24(9-7-13)18(25)17-12-20-15-4-2-3-5-16(15)23-17/h2-5,10-13H,6-9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VDXBYXMXYMLAIH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CN=C(N=C1)OC2CCN(CC2)C(=O)C3=NC4=CC=CC=C4N=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19N5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-{4-[(5-Methoxypyrimidin-2-yl)oxy]piperidine-1-carbonyl}quinoxaline |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.